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Compound of Interest

Compound Name: N-2-(Hydroxyethyl)-L-valine-d4

Cat. No.: B12390791 Get Quote

This guide provides essential safety, handling, and disposal protocols for N-2-(Hydroxyethyl)-
L-valine-d4, catering to researchers, scientists, and professionals in drug development. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this deuterated amino acid derivative.

Chemical Identifier and Properties Summary

A summary of the key chemical identifiers and properties for N-2-(Hydroxyethyl)-L-valine-d4
is presented below.

Property Value

Chemical Name
(2S)-3-methyl-2-[(1,1,2,2-tetradeuterio-2-

hydroxyethyl)amino]butanoic acid[1]

Synonyms N-2-(Hydroxyethyl)-L-Valine-D4[1]

CAS Number 120398-50-7[1]

Molecular Formula C7H11D4NO3[1]

Molecular Weight 165.22 g/mol [1]

Appearance White Crystalline Solid[2]

Storage Temperature
-20°C[1] or 2-8°C Refrigerator, Under Inert

Atmosphere[2]
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for N-2-(Hydroxyethyl)-L-valine-d4 is not readily

available, the SDS for the non-deuterated analog, L-Valine, suggests that the compound is not

classified as hazardous. However, as with any chemical, it is crucial to handle it with care to

minimize exposure. The toxicological properties of this specific deuterated compound have not

been fully investigated.[3]

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166 standards.[3]

[4]

Face Shield
Recommended when there is

a risk of splashing.[5]

Hand Protection
Disposable Nitrile or Latex

Gloves

Inspect before use and change

frequently, especially after

contact with the substance.[6]

[7]

Body Protection Laboratory Coat

Should be clean, buttoned,

and fit properly to cover as

much skin as possible.[6]

Respiratory Protection

Not generally required under

normal use conditions with

adequate ventilation.

If dust is generated, a NIOSH-

approved respirator may be

necessary.[4][8]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of N-2-(Hydroxyethyl)-L-
valine-d4 and ensuring laboratory safety.
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Operational Plan: Step-by-Step Handling Protocol

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily accessible.

Weighing and Aliquoting:

Perform these tasks in a designated area, preferably within a chemical fume hood or on a

bench with good ventilation to minimize inhalation of any dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Close the container tightly after use to prevent contamination and exposure.

Dissolving:

When preparing solutions, add the solid to the solvent slowly.

If the dissolution process is exothermic or generates fumes, perform this step in a fume

hood.

Post-Handling:

Clean the work area thoroughly after handling is complete.

Wash hands thoroughly with soap and water.

Storage Plan

Short-term Storage: Store in a tightly sealed container in a refrigerator at 2-8°C.[2]

Long-term Storage: For extended periods, store at -20°C in a tightly sealed container under

an inert atmosphere.[1]

Incompatible Materials: Keep away from strong oxidizing agents.[4]

Disposal Plan
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Deuterated compounds do not typically require special disposal considerations beyond those

for their non-deuterated counterparts.[9] However, always adhere to local, state, and federal

regulations for chemical waste disposal.

Step-by-Step Disposal Protocol

Waste Collection:

Collect waste N-2-(Hydroxyethyl)-L-valine-d4 and any contaminated disposable

materials (e.g., gloves, weighing paper) in a designated, labeled hazardous waste

container.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name: "N-2-
(Hydroxyethyl)-L-valine-d4".

Storage of Waste:

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal Request:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company. Do not pour chemical waste

down the drain.[10]

Experimental Workflow for Handling N-2-(Hydroxyethyl)-L-valine-d4
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Preparation

Handling

Cleanup & Storage

1. Prepare Clean Work Area

2. Don Appropriate PPE

3. Weigh Compound in Ventilated Area

4. Dissolve in Solvent (if applicable)

5. Clean Work Area

6. Store Remaining Compound Properly 7. Dispose of Waste

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling N-2-(Hydroxyethyl)-
L-valine-d4.

First Aid Measures

In case of accidental exposure, follow these first aid procedures.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3][4]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

develops.[4]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[4]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water and give plenty of water to drink. Seek

medical attention.[4]

Logical Relationship of Safety Protocols
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Caption: The relationship between the chemical and the safety protocols required for its

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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